Cas no 1855005-37-6 (Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate)

Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate is a halogenated aromatic diester commonly employed as a versatile intermediate in organic synthesis. Its key structural features include bromo and chloro substituents on the benzene ring, which enhance reactivity in cross-coupling reactions, nucleophilic substitutions, and further functionalization. The ester groups provide additional sites for hydrolysis or transesterification, enabling downstream modifications. This compound is particularly useful in pharmaceutical and agrochemical research for constructing complex heterocycles or substituted aromatic systems. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for targeted synthetic applications. Careful handling is recommended due to potential sensitivity to strong bases or reducing agents.
Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate structure
1855005-37-6 structure
Product Name:Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate
CAS No:1855005-37-6
MF:C10H8BrClO4
MW:307.525121688843
MDL:MFCD31744480
CID:5075084
Update Time:2026-03-01

Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl 4-bromo-5-chlorophthalate
    • Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate
    • MDL: MFCD31744480
    • Inchi: 1S/C10H8BrClO4/c1-15-9(13)5-3-7(11)8(12)4-6(5)10(14)16-2/h3-4H,1-2H3
    • InChI Key: AXWMWQPODVTRLV-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(C(=O)OC)=C(C(=O)OC)C=1)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 284
  • XLogP3: 2.9
  • Topological Polar Surface Area: 52.6

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Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:1855005-37-6)Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate
Order Number:A1177982
Stock Status:in Stock
Quantity:250mg/500mg/1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:38
Price ($):298.0/413.0/565.0
Email:sales@amadischem.com

Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate Related Literature

Additional information on Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate

Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate: A Comprehensive Overview

Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate, also known by its CAS number 1855005-37-6, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzene ring substituted with bromine and chlorine atoms at the 4 and 5 positions, respectively, along with two ester groups at the 1 and 2 positions. The presence of these substituents imparts distinctive chemical properties, making it a valuable compound in both academic research and industrial applications.

The synthesis of Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate typically involves multi-step reactions, often starting from the corresponding carboxylic acids or their derivatives. Recent advancements in synthetic methodologies have enabled more efficient and environmentally friendly routes to prepare this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields. Such innovations highlight the ongoing efforts to optimize production processes for this compound.

In terms of applications, Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate has found extensive use in the field of materials science. Its ability to form cross-linked polymers through esterification reactions has made it a key component in the development of high-performance materials. For example, studies have demonstrated its potential as a precursor for synthesizing advanced polyesters with enhanced thermal stability and mechanical properties. These materials are particularly promising for applications in aerospace and automotive industries where durability and resistance to harsh conditions are critical.

Beyond materials science, this compound has also garnered attention in the pharmaceutical industry. The bromine and chlorine substituents on the benzene ring contribute to its bioactivity, making it a valuable intermediate in drug discovery processes. Recent research has focused on its role as a building block for constructing complex molecular frameworks with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their anti-inflammatory and antioxidant properties, underscoring its importance in medicinal chemistry.

The environmental impact of Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate is another area of active research. As industries increasingly prioritize sustainability, understanding the degradation pathways and ecological effects of this compound has become essential. Studies have shown that under certain conditions, such as UV light exposure or microbial action, the compound can undergo biodegradation. However, further research is needed to fully assess its long-term environmental implications and develop strategies for safe disposal.

In conclusion, Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate (CAS No: 1855005-37-6) stands out as a multifaceted compound with diverse applications across various disciplines. Its unique chemical structure lends itself to innovative uses in materials science, pharmaceuticals, and beyond. As research continues to uncover new insights into its properties and potential applications, this compound is poised to play an even more significant role in advancing technological and scientific frontiers.

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Amadis Chemical Company Limited
(CAS:1855005-37-6)Dimethyl 4-bromo-5-chlorobenzene-1,2-dicarboxylate
A1177982
Purity:99%/99%/99%
Quantity:250mg/500mg/1g
Price ($):298.0/413.0/565.0
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